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Compound of Interest

Compound Name: 2-Fluoro-1-phenylethan-1-amine

CAS No.: 929971-85-7

Cat. No.: B1627149

Get Quote

Executive Summary & Structural Context
2-Fluoro-1-phenylethan-1-amine (also known as

-fluoro-

-phenyl-ethylamine) represents a critical bioisostere in medicinal chemistry. The introduction of
a fluorine atom at the

-position relative to the amine modulates the basicity (

) of the nitrogen via the inductive electron-withdrawing effect (

) and enhances metabolic stability against MAO (monoamine oxidase) degradation compared
to the non-fluorinated parent, 1-phenylethylamine.

Structural Dynamics
The molecule possesses a single chiral center at C1. Consequently, the two protons on the

fluoromethyl group (C2) are diastereotopic. This anisochrony results in complex higher-order

splitting patterns in the
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H NMR spectrum, which are diagnostic for the structural integrity of the C1-C2 bond.

Property Value

IUPAC Name 2-Fluoro-1-phenylethan-1-amine

Formula

Molecular Weight 139.17 g/mol

Chiral Center C1 (Benzylic position)

Key Feature
Diastereotopic

protons

Mass Spectrometry (MS) Analysis
Methodology: Electron Ionization (EI), 70 eV.[1][2]

The fragmentation pattern of 2-Fluoro-1-phenylethan-1-amine is governed by

-cleavage adjacent to the nitrogen atom and the stability of benzylic carbocations.

Diagnostic Fragmentation Pathway
The primary fragmentation event is the homolytic cleavage of the C1-C2 bond (the bond

between the benzylic carbon and the fluoromethyl group). This is favored because it generates

a resonance-stabilized iminium ion.

Key Fragments:

m/z 139 (

): Molecular ion. Typically weak intensity due to rapid fragmentation.

m/z 106 (

):Base Peak. Formed by

-cleavage losing the fluoromethyl radical (

). The resulting ion (
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) is highly stabilized by the phenyl ring and the nitrogen lone pair.

m/z 77 (

): Phenyl cation, resulting from inductive cleavage.

m/z 33 (

): Minor peak, fluoromethyl cation.

Fragmentation Logic Diagram

Molecular Ion
[M]+• (m/z 139)

Base Peak
[Ph-CH=NH2]+

(m/z 106)

α-Cleavage
(Loss of •CH2F)

•CH2F
(Neutral Loss)

Phenyl Cation
[C6H5]+
(m/z 77)

Inductive Cleavage
(-HCN, -H2)

Click to download full resolution via product page

Caption: Primary fragmentation pathway under EI (70 eV). The formation of the m/z 106

iminium ion is the dominant diagnostic event.

Nuclear Magnetic Resonance (NMR) Spectroscopy
This section details the expected spectral data based on general organofluorine principles and

analogous

-fluoroamine structures.

Solvent Recommendation:

(Standard) or

(if the HCl salt is used). Note: In

, the amine protons (-NH2) are broad and their shift is concentration-dependent.

F NMR (Diagnostic)
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The fluorine nucleus provides a clean, background-free signal.

Chemical Shift:

-210 to -225 ppm (Triplet of Doublets).

Coupling:

(Geminal): ~47-48 Hz (Coupling to geminal protons).

(Vicinal): ~15-25 Hz (Coupling to the methine proton).

H NMR Data (400 MHz, )
The spectrum is characterized by the complex splitting of the methylene protons (

).

Position Type (ppm) Multiplicity

Coupling
Constants (

in Hz)

Ar-H Aromatic 7.20 - 7.45 Multiplet -

H-1 Methine (CH-N) 4.15 - 4.25 ddd (or dt) ,

H-2a
Methylene (

)
4.30 - 4.60 ddd

(Geminal),

,

H-2b
Methylene (

)
4.30 - 4.60 ddd

(Geminal),

,

NH2 Amine 1.5 - 2.0 Broad Singlet
Exchangeable

with
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Expert Insight - The "ddd" Pattern: The protons on C2 are chemically non-equivalent

(diastereotopic). Each proton couples to:

The Fluorine atom (Huge splitting, ~47 Hz).

The Geminal proton (Medium splitting, ~10 Hz).

The Vicinal methine proton (Small splitting, ~4-7 Hz). This creates a distinct "doublet of

doublets of doublets" for each of the two methylene protons.

C NMR Data (100 MHz, )
Carbon-Fluorine coupling is observable as distinct doublets.

Carbon Assignment (ppm) Coupling (Hz)

C-2 84.0 - 86.0 (Doublet)

C-1 55.0 - 57.0 (Doublet)

C-Ar Ipso-Phenyl 140.0 - 142.0 (Small Doublet)

C-Ar Ortho/Meta/Para 126.0 - 129.0 Negligible coupling

NMR Coupling Logic Diagram
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H-2a Signal
(Methylene Proton)

Split by 19F
(Geminal 2J ~47 Hz)

Split by H-2b
(Geminal 2J ~10 Hz)

Split by H-1
(Vicinal 3J ~5 Hz)

Observed Pattern:
ddd (Doublet of Doublet of Doublets)

Click to download full resolution via product page

Caption: J-coupling tree for the diastereotopic methylene protons (H-2a/b), illustrating the origin

of the complex ddd multiplicity.

Infrared (IR) Spectroscopy
Methodology: ATR-FTIR (Attenuated Total Reflectance).

The IR spectrum is most useful for confirming the presence of the primary amine and the

absence of carbonyl impurities (common from synthesis via amino acids).
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Frequency (

)
Vibration Mode Diagnostic Note

3300 - 3400 N-H Stretch

Doublet

(Asymmetric/Symmetric) for

primary amine.

2850 - 2950 C-H Stretch C-H vibrations.

1580 - 1600 C=C Aromatic Ring breathing modes.

1000 - 1100 C-F Stretch
Strong band, often overlapping

with C-N stretch.

690 - 750 C-H Out-of-plane
Monosubstituted benzene

(strong diagnostic).

Experimental Protocol: Sample Preparation for NMR
To ensure high-fidelity spectral data, particularly for observing the N-H protons and accurate

coupling constants, follow this protocol.

Selection of Solvent:

Use

(Chloroform-d) for the free base amine. Ensure it is neutralized (passed through basic
alumina) to prevent in-situ salt formation which shifts the H-1 signal.

Use

if analyzing the Hydrochloride salt. The N-H protons will appear as a broad singlet around
8.5 ppm (integrating to 3H).

Sample Concentration:

Dissolve 10-15 mg of 2-Fluoro-1-phenylethan-1-amine in 0.6 mL of solvent.
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Caution: High concentrations can cause line broadening of the amine protons due to

intermolecular hydrogen bonding.

Shimming:

Due to the fluorine atom, automated shimming may occasionally fail to optimize the field

homogeneity around the C-F region. Manual shimming on the FID is recommended if the

doublets appear distorted.

References
General Organofluorine Spectroscopy: Dolbier, W. R. (2009). Guide to Fluorine NMR for

Organic Chemists. Wiley.[3][4]

Synthesis & Characteriz
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Safety & Handling: Sigma-Aldrich Safety Data Sheet for Fluorinated Phenethylamines.

BenchChem Spectral Data: Predicted fragmentation patterns for halogenated aromatics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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